Cas no 38800-12-3 (Acetaldehyde,2-(1H-benzimidazol-2-ylthio)-)
38800-12-3 structure
Product Name:Acetaldehyde,2-(1H-benzimidazol-2-ylthio)-
CAS No:38800-12-3
MF:C9H8N2OS
MW:192.237620353699
CID:296885
PubChem ID:45078438
Update Time:2025-04-19
Acetaldehyde,2-(1H-benzimidazol-2-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Acetaldehyde,2-(1H-benzimidazol-2-ylthio)-
- Acetaldehyde,(1H-benzimidazol-2-ylthio)- (9CI)
- AKOS011009339
- (1H-BENZIMIDAZOL-2-YLTHIO)-ACETALDEHYDE
- 38800-12-3
- 2-(1H-1,3-BENZODIAZOL-2-YLSULFANYL)ACETALDEHYDE
- EN300-394958
- SCHEMBL8179523
-
- Inchi： 1S/C9H8N2OS/c12-5-6-13-9-10-7-3-1-2-4-8(7)11-9/h1-5H,6H2,(H,10,11)
- InChI Key： GRIANDGTCPCHAU-UHFFFAOYSA-N
- SMILES： S(CC=O)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 192.03584
- Monoisotopic Mass: 192.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 45.75
Acetaldehyde,2-(1H-benzimidazol-2-ylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394958-0.05g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-394958-0.1g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-394958-0.25g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-394958-0.5g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-394958-1.0g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-394958-2.5g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-394958-5.0g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 5.0g |
$2650.0 | 2023-03-02 | ||
| Enamine | EN300-394958-10.0g |
2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetaldehyde |
38800-12-3 | 10.0g |
$3929.0 | 2023-03-02 |
Acetaldehyde,2-(1H-benzimidazol-2-ylthio)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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